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Compound of Interest

Compound Name: Mca-(Ala7,Lys(Dnp)9)-Bradykinin

Cat. No.: B15141630

For Immediate Release

This document provides a comprehensive technical overview of Mca-(Ala7,Lys(Dnp)9)-
Bradykinin, a key fluorogenic substrate used in pharmacological and biochemical research.
Tailored for researchers, scientists, and drug development professionals, this guide details the
molecule's core properties, mechanism of action, and its application in studying critical
enzymatic pathways.

Core Concepts: An Overview

Mca-(Ala7,Lys(Dnp)9)-Bradykinin is a synthetic, internally quenched fluorescent (IQF)
peptide substrate designed for the sensitive and selective measurement of protease activity. It
is a modified version of bradykinin, a potent inflammatory mediator. The peptide's sequence is
Mca-Arg-Pro-Pro-Gly-Phe-Ser-Ala-Phe-Lys(Dnp)-OH.

Its primary application is as a highly sensitive substrate for Endothelin-Converting Enzyme-1
(ECE-1), a key enzyme in the biosynthesis of the potent vasoconstrictor endothelin-1. While it
is also hydrolyzed by neprilysin and thimet oligopeptidase (TOP), its efficiency with ECE-1 is
notably higher, rendering it a selective tool for studying this enzyme's activity.

The operational principle of Mca-(Ala7,Lys(Dnp)9)-Bradykinin is based on Fluorescence
Resonance Energy Transfer (FRET). The peptide incorporates a fluorescent donor group, (7-
methoxycoumarin-4-yl)acetyl (Mca), and a quenching acceptor group, 2,4-dinitrophenyl (Dnp),
attached to the lysine residue. In the intact peptide, the close proximity of the Dnp group
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guenches the fluorescence emitted by the Mca group. Upon enzymatic cleavage of the peptide

bond between the fluorophore and the quencher, they are separated, leading to a significant

and measurable increase in fluorescence.

Physicochemical and Spectroscopic Properties

A summary of the key properties of Mca-(Ala7,Lys(Dnp)9)-Bradykinin is presented in the

table below.

Property

Value

Full Chemical Name

Mca-(7-Ala, 9-Lys(Dnp))-Bradykinin

Amino Acid Sequence

Mca-Arg-Pro-Pro-Gly-Phe-Ser-Ala-Phe-
Lys(Dnp)-OH

Molecular Formula Ce6Hs1N15019
Molecular Weight 1388.44 g/mol
CAS Number 323577-36-2

Fluorescence Excitation (EXx) ~320-340 nm
Fluorescence Emission (Em) ~390-420 nm

Appearance

Lyophilized powder

Storage

Store at -20°C, protected from light

Enzymatic Hydrolysis and Kinetic Parameters

Mca-(Ala7,Lys(Dnp)9)-Bradykinin is a substrate for several metalloproteases. The available

quantitative data on its enzymatic hydrolysis are summarized below.
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Catalytic Efficiency ] o ]
Enzyme Relative Efficiency Cleavage Site
(kcat/Km) (M—*s—?)

Endothelin-Converting

1.9 x 107[1] High Not explicitly stated
Enzyme-1 (ECE-1)

I _ 10-fold less efficient o
Neprilysin (NEP) Not available Not explicitly stated
than ECE-1[1]

Thimet Oligopeptidase

Not available Substrate confirmed Not explicitly stated
(TOP)
Matrix
Metalloproteinases Not available Poor substrate[1] Not applicable
(MMPs)

Individual kcat and Km values for the hydrolysis of Mca-(Ala7,Lys(Dnp)9)-Bradykinin by ECE-
1, neprilysin, and thimet oligopeptidase are not readily available in the reviewed literature.

Signaling Pathways and Experimental Workflows
Bradykinin Signhaling Pathway

Mca-(Ala7,Lys(Dnp)9)-Bradykinin is a tool to study enzymes involved in the metabolism of
bradykinin. Bradykinin exerts its physiological effects by binding to B1 and B2 receptors, which
are G-protein coupled receptors. The activation of these receptors triggers intracellular
signaling cascades that are implicated in inflammation, pain, and blood pressure regulation.
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Bradykinin Signaling

1
Vasodilation, Inflammation, Pain :
]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

FRET-Based Protease Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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